1-Pyrrolidinecarboxylic acid, 2-oxo-, 2-methoxyphenyl ester

• CAS RN: 137616-72-9
• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: (2-methoxyphenyl) 2-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H13NO4/c1-16-9-5-2-3-6-10(9)17-12(15)13-8-4-7-11(13)14/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: QRPHZSNMNSPQLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC(=O)N2CCCC2=O

Description

1-Pyrrolidinecarboxylic acid, 2-oxo-, 2-methoxyphenyl ester is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of phosgen (6.27 g, 63.3 mmol) in anhydrous benzene (30 ml) was dropwise added under ice-cooling a solution of 2-methoxyphenol (7.86 g, 63.3 mmol) and purified pyridine (5.00 g, 63.3 mmol) in anhydrous benzene (20 ml). The mixture was stirred overnight at room temperature. From a reaction solution were separated white precipitates by filtration, and a filtrate was evaporated under reduced pressure to give a colorless oily material. The oily material was dissolved in anhydrous benzene (20 ml), to which was added a solution of 1-trimethylsilyl-2-pyrrolidinone (9.66 g, 63.3 mmol) in anhydrous benzene (10 ml). The mixture was stirred at room temperature for 30 min. The reaction mixture was evaporated under reduced pressure to dryness to give a solid material. The desired product was separated using column chromatography on silica gel (eluted with benzene-acetone 20:1→1:1).